Cas no 159687-94-2 (2-Piperazinecarboxylicacid, methyl ester, monohydrochloride (9CI))

• Product Name: 2-Piperazinecarboxylicacid, methyl ester, monohydrochloride (9CI)
• CAS No: 159687-94-2
• MF: C₆H₁₃ClN₂O₂
• MW: 180.632620573044
• CID: 135669
• PubChem ID: 20066636
• Update Time: 2025-04-19

2-Piperazinecarboxylicacid, methyl ester, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinecarboxylicacid, methyl ester, monohydrochloride (9CI)
• methyl piperazine-2-carboxylate,hydrochloride
• 2-Piperazinecarboxylicacid,methylester monohydrochloride
• 2-Piperazinecarboxylic Acid,Methyl Ester HCl
• Methyl 2-Piperazinecarboxylate, hydrochloride
• 2-PIPERAZINECARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• 2-Piperazinecarboxylicacid,methyl ester,monohydrochloride(9ci)
• Methyl piperazine-2-carboxylate--hydrogen chloride (1/1)
• Methyl piperazine-2-carboxylate hydrochloride
• 159687-94-2
• AC-20396
• SCHEMBL10448153
• methyl piperazine-2-carboxylate;hydrochloride
• DTXSID70602075
• AKOS015912106
• LCWOYKOPCRBHPQ-UHFFFAOYSA-N
• 2-PIPERAZINECARBOXYLIC ACID, METHYL ESTER MONOHYDROCHLORIDE

• Inchi： 1S/C6H12N2O2.ClH/c1-10-6(9)5-4-7-2-3-8-5;/h5,7-8H,2-4H2,1H3;1H
• InChI Key： LCWOYKOPCRBHPQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1CNCCN1)=O

Computed Properties

• Exact Mass: 180.06700
• Monoisotopic Mass: 180.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• Boiling Point: 262ºC at 760 mmHg
• Flash Point: 112.2ºC
• PSA: 50.36000
• LogP: 0.18040